Cas no 90023-17-9 (Bis(butylcyclopentadienyl)tungsten)

• Product Name: Bis(butylcyclopentadienyl)tungsten
• CAS No: 90023-17-9
• MF: C₁₈H₂₆W
• MW: 426.239041805267
• CID: 61350
• PubChem ID: 24873644
• Update Time: 2025-04-18

Bis(butylcyclopentadienyl)tungsten Chemical and Physical Properties

Names and Identifiers

• Bis(butylcyclopentadienyl)tungsten
• 2-butylcyclopenta-1,3-diene,tungsten(2+)
• Tungsten(2+) bis(2-butylcyclopenta-1,3-dien-1-ide)
• DTXSID00723227
• 90023-17-9

• MDL： MFCD10567402
• Inchi： 1S/2C9H13.W/c2*1-2-3-6-9-7-4-5-8-9;/h2*4,7H,2-3,5-6H2,1H3;/q2*-1;+2
• InChI Key： SMIXNUAUMHFKPR-UHFFFAOYSA-N
• SMILES： [W+2].C(CC)CC1=[C-]CC=C1.C(CC)CC1=[C-]CC=C1

Computed Properties

• Exact Mass: 426.15400
• Monoisotopic Mass: 426.154384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 83-87 °C (lit.)
• PSA: 0.00000
• LogP: 5.16380

Bis(butylcyclopentadienyl)tungsten Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3